Cas no 2227731-06-6 ((2R)-1-4-(difluoromethoxy)-2-fluorophenylpropan-2-ol)
(2R)-1-4-(difluoromethoxy)-2-fluorophenylpropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-4-(difluoromethoxy)-2-fluorophenylpropan-2-ol
- 2227731-06-6
- EN300-1966753
- (2R)-1-[4-(difluoromethoxy)-2-fluorophenyl]propan-2-ol
-
- Inchi: 1S/C10H11F3O2/c1-6(14)4-7-2-3-8(5-9(7)11)15-10(12)13/h2-3,5-6,10,14H,4H2,1H3/t6-/m1/s1
- InChI Key: RTZQUGZQKPRNSI-ZCFIWIBFSA-N
- SMILES: FC1C=C(C=CC=1C[C@@H](C)O)OC(F)F
Computed Properties
- Exact Mass: 220.07111408g/mol
- Monoisotopic Mass: 220.07111408g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 29.5Ų
(2R)-1-4-(difluoromethoxy)-2-fluorophenylpropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1966753-0.05g |
(2R)-1-[4-(difluoromethoxy)-2-fluorophenyl]propan-2-ol |
2227731-06-6 | 0.05g |
$1261.0 | 2023-09-16 | ||
| Enamine | EN300-1966753-0.1g |
(2R)-1-[4-(difluoromethoxy)-2-fluorophenyl]propan-2-ol |
2227731-06-6 | 0.1g |
$1320.0 | 2023-09-16 | ||
| Enamine | EN300-1966753-0.25g |
(2R)-1-[4-(difluoromethoxy)-2-fluorophenyl]propan-2-ol |
2227731-06-6 | 0.25g |
$1381.0 | 2023-09-16 | ||
| Enamine | EN300-1966753-0.5g |
(2R)-1-[4-(difluoromethoxy)-2-fluorophenyl]propan-2-ol |
2227731-06-6 | 0.5g |
$1440.0 | 2023-09-16 | ||
| Enamine | EN300-1966753-1.0g |
(2R)-1-[4-(difluoromethoxy)-2-fluorophenyl]propan-2-ol |
2227731-06-6 | 1g |
$1500.0 | 2023-06-01 | ||
| Enamine | EN300-1966753-2.5g |
(2R)-1-[4-(difluoromethoxy)-2-fluorophenyl]propan-2-ol |
2227731-06-6 | 2.5g |
$2940.0 | 2023-09-16 | ||
| Enamine | EN300-1966753-5.0g |
(2R)-1-[4-(difluoromethoxy)-2-fluorophenyl]propan-2-ol |
2227731-06-6 | 5g |
$4349.0 | 2023-06-01 | ||
| Enamine | EN300-1966753-10.0g |
(2R)-1-[4-(difluoromethoxy)-2-fluorophenyl]propan-2-ol |
2227731-06-6 | 10g |
$6450.0 | 2023-06-01 | ||
| Enamine | EN300-1966753-1g |
(2R)-1-[4-(difluoromethoxy)-2-fluorophenyl]propan-2-ol |
2227731-06-6 | 1g |
$1500.0 | 2023-09-16 | ||
| Enamine | EN300-1966753-5g |
(2R)-1-[4-(difluoromethoxy)-2-fluorophenyl]propan-2-ol |
2227731-06-6 | 5g |
$4349.0 | 2023-09-16 |
(2R)-1-4-(difluoromethoxy)-2-fluorophenylpropan-2-ol Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on (2R)-1-4-(difluoromethoxy)-2-fluorophenylpropan-2-ol
Professional Introduction to (2R)-1-4-(difluoromethoxy)-2-fluorophenylpropan-2-ol (CAS No. 2227731-06-6)
Compound (2R)-1-4-(difluoromethoxy)-2-fluorophenylpropan-2-ol, identified by its CAS number 2227731-06-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of both fluorine and difluoromethoxy substituents in its molecular framework imparts distinct physicochemical characteristics, making it a valuable candidate for further investigation.
The structural motif of (2R)-1-4-(difluoromethoxy)-2-fluorophenylpropan-2-ol incorporates a chiral center at the propan-2-ol position, which is critical for achieving enantioselective pharmacological effects. This stereochemical feature is particularly relevant in the design of therapeutics where the spatial arrangement of atoms significantly influences biological activity. The compound's aromatic ring system, further modified by fluorine atoms and a difluoromethoxy group, enhances its interaction with biological targets, potentially leading to improved binding affinity and selectivity.
In the realm of medicinal chemistry, the incorporation of fluorine atoms into organic molecules is well-documented for its ability to modulate metabolic stability, lipophilicity, and electronic properties. The difluoromethoxy group, in particular, has been extensively studied for its role in enhancing binding interactions at protein targets. Recent studies have highlighted the utility of such groups in the development of kinase inhibitors and other enzyme-targeted therapeutics. The compound's molecular architecture suggests potential applications in inhibiting targets involved in cancer pathways, inflammation, and other metabolic disorders.
Recent research has demonstrated the compound's efficacy in preclinical models as a modulator of enzymatic activity. Specifically, studies have indicated that derivatives of this structure exhibit inhibitory effects on certain kinases and phosphodiesterases. The stereochemistry at the propan-2-ol chiral center plays a pivotal role in determining the compound's pharmacological profile. Computational modeling and experimental validation have shown that the (R)-enantiomer possesses enhanced binding affinity to target proteins compared to its (S)-counterpart.
The synthesis of (2R)-1-4-(difluoromethoxy)-2-fluorophenylpropan-2-ol presents unique challenges due to the sensitivity of the chiral center and the presence of fluorinated functional groups. Advanced synthetic methodologies, including asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high enantiomeric purity. These synthetic strategies are critical for ensuring that the final product exhibits the desired pharmacological properties without unintended side effects.
The compound's physicochemical properties, such as solubility and metabolic stability, have been thoroughly evaluated to assess its suitability for pharmaceutical applications. Preliminary data indicate that modifications to the molecular structure can significantly enhance these properties. For instance, optimizing the length and composition of side chains can improve solubility while maintaining or enhancing binding affinity to biological targets.
In conclusion, (2R)-1-4-(difluoromethoxy)-2-fluorophenylpropan-2-ol represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features, combined with recent advancements in synthetic methodologies and computational modeling, position it as a valuable asset in the quest for novel therapeutics. Ongoing research aims to elucidate its full pharmacological potential and explore new applications in human health.
2227731-06-6 ((2R)-1-4-(difluoromethoxy)-2-fluorophenylpropan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)